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Compound of Interest

Compound Name: 5-Amino-2-fluorobenzamide

Cat. No.: B112718 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with 5-Amino-2-fluorobenzamide. The following

procedures are designed to ensure safe handling, storage, and disposal of this chemical in a

laboratory setting.

Chemical Identifier:

Name: 5-Amino-2-fluorobenzamide

CAS Number: 518057-72-2[1]

Molecular Formula: C₇H₇FN₂O[1]

Molecular Weight: 154.14 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)
5-Amino-2-fluorobenzamide is classified with the following hazards, necessitating specific

safety precautions.

Hazard Statements:[2]

H302: Harmful if swallowed.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements:[2]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

The following table summarizes the required and recommended PPE for handling 5-Amino-2-
fluorobenzamide.

PPE Category Minimum Requirement
Recommended for
Enhanced Safety

Eye Protection
Safety glasses with side

shields

Chemical splash goggles or a

full-face shield

Hand Protection Nitrile gloves
Double-gloving with nitrile

gloves

Body Protection Laboratory coat
Chemical-resistant apron over

a lab coat

Respiratory Protection
Not required in a properly

functioning fume hood

Half-face or full-face respirator

with appropriate cartridges if

working outside a fume hood

or with large quantities

Operational Plan: Step-by-Step Handling Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d6758f1?context=bbe
https://www.benchchem.com/product/b112718?utm_src=pdf-body
https://www.benchchem.com/product/b112718?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to a strict operational protocol is crucial to minimize exposure and ensure safety.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[3][4]

Ensure that a safety shower and eyewash station are readily accessible.[5][6]

Prepare all necessary equipment and reagents before handling the compound.

Have a chemical spill kit readily available.[6][7]

2. Weighing and Transfer:

Handle 5-Amino-2-fluorobenzamide as a solid powder.

To minimize dust generation, use a spatula for transfers and weigh the compound on a tared

weigh boat within the fume hood.

If dissolving, add the solid to the solvent slowly to avoid splashing.

3. Experimental Use:

Keep all containers with 5-Amino-2-fluorobenzamide tightly sealed when not in use.[5][6]

Avoid contact with skin and eyes.[5][8]

Wash hands thoroughly after handling, even if gloves were worn.[3][7]

4. Post-Experiment:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Remove and dispose of PPE in the appropriate waste stream.
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Proper disposal of 5-Amino-2-fluorobenzamide and its contaminated waste is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Stream Disposal Procedure

Unused/Expired Chemical

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow all

local, state, and federal regulations.[5]

Contaminated Labware (e.g., weigh boats,

pipette tips)

Collect in a designated, sealed hazardous waste

container.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Place in a sealed bag and dispose of as solid

hazardous waste.

Aqueous Waste Containing the Compound
Collect in a labeled, sealed hazardous waste

container. Do not pour down the drain.[5]

Organic Solvent Waste Containing the

Compound

Collect in a labeled, sealed hazardous waste

container for flammable waste.

Experimental Workflow
The following diagram illustrates the standard workflow for handling 5-Amino-2-
fluorobenzamide in a laboratory setting.
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Workflow for Handling 5-Amino-2-fluorobenzamide
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Caption: A flowchart illustrating the key steps for safely handling 5-Amino-2-fluorobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Amino-2-fluorobenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
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5-amino-2-fluorobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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